Cas no 1298175-45-7 (4-Oxepanecarboxylic acid, 4-amino-, methyl ester)

• Product Name: 4-Oxepanecarboxylic acid, 4-amino-, methyl ester
• CAS No: 1298175-45-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 2116678
• Update Time: 2023-08-04

4-Oxepanecarboxylic acid, 4-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4-aminooxepane-4-carboxylate
• 4-Oxepanecarboxylic acid, 4-amino-, methyl ester

• Inchi： 1S/C8H15NO3/c1-11-7(10)8(9)3-2-5-12-6-4-8/h2-6,9H2,1H3
• InChI Key： NCXDCQCUKCCEBG-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)OC)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 61.6